2-[1-[(3-Fluorophenyl)methyl]piperidin-4-yl]oxy-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]oxy-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C17H17F4N3O/c18-13-3-1-2-12(10-13)11-24-8-5-14(6-9-24)25-16-22-7-4-15(23-16)17(19,20)21/h1-4,7,10,14H,5-6,8-9,11H2
• InChI Key: RRDFGJRYSYOWDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CC(=N2)C(F)(F)F)CC3=CC(=CC=C3)F
• Molecular Formula: C17H17F4N3O
• Molecular Weight: 355.33 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine and pyrimidine rings, and the introduction of the fluorophenyl and trifluoromethyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrimidine and piperidine rings, as well as the fluorine atoms in the fluorophenyl and trifluoromethyl groups, would likely have a significant impact on the compound’s structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The pyrimidine and piperidine rings, as well as the fluorophenyl and trifluoromethyl groups, could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by its molecular structure. The presence of the highly electronegative fluorine atoms could make the compound relatively polar, which could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Handling of fluorinated compounds generally requires caution due to their high reactivity.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, and investigating its safety and environmental impact.